5-chloro-2-methoxy-N-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C15H16ClN3O3/c1-10-7-14(20)19(9-18-10)6-5-17-15(21)12-8-11(16)3-4-13(12)22-2/h3-4,7-9H,5-6H2,1-2H3,(H,17,21)
• InChI Key: RQVGXVOZFYWMMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CCNC(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C15H16ClN3O3
• Molecular Weight: 321.76 g/mol

Description

5-chloro-2-methoxy-N-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzamide, also known as CMEP, is a chemical compound that has been extensively studied for its potential therapeutic applications. CMEP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in the regulation of synaptic plasticity, learning, and memory.

Scientific Research Applications

Anti-Inflammatory and Analgesic Agents

Compounds synthesized from similar structural frameworks have shown potential as anti-inflammatory and analgesic agents. The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated inhibitory activity on cyclooxygenase (COX-1/COX-2), with some compounds exhibiting significant analgesic and anti-inflammatory activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Neuroleptic Activity

Certain benzamides, including those with modifications to the ethylenediamine structure, have been designed and evaluated for neuroleptic activity. Some of these compounds were found to significantly inhibit apomorphine-induced stereotyped behavior in rats, indicating potential use in the treatment of psychosis (S. Iwanami et al., 1981).

Antimicrobial Agents

A series of pyrimidinones and oxazinones fused with thiophene rings demonstrated good antibacterial and antifungal activities, suggesting potential applications as antimicrobial agents (A. Hossan et al., 2012).

Antiviral Activity

Some 5-substituted 2,4-diaminopyrimidine derivatives have shown marked inhibitory activity against retrovirus replication in cell culture, including human immunodeficiency virus (HIV), indicating their potential as antiviral agents (D. Hocková et al., 2003).

Antineoplastic and Antifilarial Agents

Compounds synthesized as methyl and ethyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates and related derivatives have shown significant growth inhibition in cancer cells and in vivo antifilarial activity, suggesting potential applications in cancer therapy and treatment of filarial infections (S. Ram et al., 1992).